4,6-difluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine

• IUPAC Name: 4,6-difluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H6F3N3S2/c15-6-1-2-9-10(4-6)21-13(18-9)20-14-19-12-8(17)3-7(16)5-11(12)22-14/h1-5H,(H,18,19,20)
• InChI Key: JPNMIIZJTKDZJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)SC(=N2)NC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C14H6F3N3S2
• Molecular Weight: 337.3 g/mol

Description

4,6-difluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of fluorinated benzothiazoles involves complex chemical reactions, where precursor compounds are transformed into target molecules with specific properties. For example, the oxidation of substituted anilines to nitroso-compounds and further reactions to produce fluorinated heterocycles demonstrates the intricate processes involved in the synthesis of such compounds (Nunno, Florio, & Todesco, 1970).
• Spectroscopic characterization and crystallographic elucidation have been used to determine the molecular structures of fluorinated benzothiazoles, highlighting their complex arrangements and the impact of fluorination on their properties (Al-Harthy et al., 2019).

Antitumor Properties

• Some fluorinated benzothiazoles have shown potent cytotoxicity in vitro against certain cancer cell lines, indicating their potential as antitumor agents. The modification of the benzothiazole nucleus with fluorine atoms has been a strategy to enhance the antitumor properties of these compounds (Hutchinson et al., 2001; Bradshaw et al., 2002).

Pharmaceutical Development

• The development of amino acid prodrugs of novel antitumor benzothiazoles illustrates the approach to overcoming the limitations posed by drug lipophilicity, enhancing water solubility, and achieving targeted therapeutic effects (Bradshaw et al., 2002).

Novel Synthetic Approaches

• Innovations in synthetic chemistry, such as the mild and metal-free oxy- and amino-fluorination techniques, have been developed for the synthesis of fluorinated heterocycles, showcasing the evolving methodologies in the field (Parmar & Rueping, 2014).